Cas no 951625-97-1 (4-tert-Butoxycyclohexanamine)

• Product Name: 4-tert-Butoxycyclohexanamine
• CAS No: 951625-97-1
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD09755986
• CID: 841161
• PubChem ID: 46840059
• Update Time: 2025-06-29

4-tert-Butoxycyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butoxycyclohexanamine
• 4-(1,1-dimethylethoxy)Cyclohexanamine
• CyclohexanaMine,4-(1,1-diMethylethoxy)
• 4-tert-Butoxy-cyclohexylamine
• DTXSID80915082
• cis-4-tert-Butoxy-cyclohexylamine
• 951625-97-1
• SCHEMBL1241634
• 4-(TERT-BUTOXY)CYCLOHEXAN-1-AMINE
• IJCTXLVZPMAIJS-KYZUINATSA-N
• 4-[(2-methylpropan-2-yl)oxy]cyclohexan-1-amine
• CS-0272880
• (1r,4r)-4-(tert-butoxy)cyclohexan-1-amine
• FT-0740594
• BNB62597
• EN300-307591
• 919799-79-4
• trans-4-(tert-Butoxy)cyclohexanamine
• EN300-6736024
• 4-tert-Butoxycyclohexan-1-amine
• SCHEMBL1241637
• trans-4-tert-butoxy-cyclohexylamine
• AKOS012102610

• MDL： MFCD09755986
• Inchi： 1S/C10H21NO/c1-10(2,3)12-9-6-4-8(11)5-7-9/h8-9H,4-7,11H2,1-3H3
• InChI Key： IJCTXLVZPMAIJS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CCC(CC1)N

Computed Properties

• Exact Mass: 171.16200
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 225.3±33.0 ºC (760 Torr),
• Flash Point: 75.1±18.6 ºC,
• Solubility: Slightly soluble (9.8 g/l) (25 º C),
• PSA: 35.25000
• LogP: 2.77170

4-tert-Butoxycyclohexanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-tert-Butoxycyclohexanamine

Professional Introduction to 4-tert-Butoxycyclohexanamine (CAS No. 951625-97-1)

4-tert-Butoxycyclohexanamine, identified by the Chemical Abstracts Service Number (CAS No.) 951625-97-1, is a significant compound in the field of pharmaceutical chemistry and chemical biology. This amine derivative features a cyclohexane ring substituted with a 4-tert-butyl group and an amine functional group, making it a versatile intermediate in the synthesis of various bioactive molecules.

The structural configuration of 4-tert-Butoxycyclohexanamine imparts unique chemical properties that make it valuable in drug development. The tert-butyl group enhances steric hindrance, which can influence the reactivity and selectivity of the compound in synthetic pathways. Additionally, the amine moiety provides a nucleophilic site for further functionalization, enabling the creation of more complex molecular architectures.

In recent years, there has been growing interest in the application of cyclohexanamine derivatives in medicinal chemistry due to their potential biological activities. Studies have demonstrated that such compounds can serve as scaffolds for developing novel therapeutic agents targeting various diseases. For instance, modifications of the cyclohexane ring and amine group have been explored in the design of inhibitors for enzymes involved in inflammatory pathways.

One notable area of research involves the use of 4-tert-Butoxycyclohexanamine in the synthesis of protease inhibitors. Proteases play crucial roles in many biological processes, and their inhibition is often a key strategy in drug development. The steric bulk provided by the tert-butyl group can help optimize binding interactions with target proteases, leading to improved efficacy and selectivity. Furthermore, the amine group can be further functionalized to introduce additional binding motifs or enhance pharmacokinetic properties.

The compound has also been investigated in the context of anticancer drug discovery. Preclinical studies suggest that derivatives of cyclohexanamine can interfere with critical signaling pathways involved in tumor growth and progression. By modulating these pathways, 4-tert-Butoxycyclohexanamine-based molecules may exhibit cytotoxic effects against cancer cells while minimizing toxicity to healthy tissues. The tert-butyl substitution appears to contribute to improved solubility and metabolic stability, which are essential factors for clinical efficacy.

Advances in synthetic methodologies have further expanded the utility of 4-tert-Butoxycyclohexanamine. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis allow for precise control over molecular structure, enabling the rapid construction of complex derivatives. These methods have facilitated the exploration of novel analogs with enhanced biological activity and reduced side effects.

The pharmacokinetic profile of 4-tert-Butoxycyclohexanamine is another critical consideration in drug development. The presence of the tert-butyl group influences solubility and distribution within biological systems, while the amine group can participate in hydrogen bonding interactions that affect metabolic clearance. Understanding these properties is essential for optimizing dosing regimens and improving therapeutic outcomes.

In conclusion, 4-tert-Butoxycyclohexanamine (CAS No. 951625-97-1) represents a promising compound in pharmaceutical research due to its structural versatility and potential biological applications. Ongoing studies continue to uncover new ways to leverage its unique chemical features for developing innovative therapeutic agents. As synthetic chemistry progresses, it is expected that derivatives of this compound will play an increasingly important role in addressing unmet medical needs.